6-Cyclopropylamino-nicotinic acid ethyl ester

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: ethyl 6-(cyclopropylamino)pyridine-3-carboxylate
• InChI: InChI=1S/C11H14N2O2/c1-2-15-11(14)8-3-6-10(12-7-8)13-9-4-5-9/h3,6-7,9H,2,4-5H2,1H3,(H,12,13)
• InChI Key: JCDPQEUARHRVDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(C=C1)NC2CC2

Description

6-Cyclopropylamino-nicotinic acid ethyl ester is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A microwave vial is charged with ethyl-6-chloronicotinate (1 g, 5.39 mmol) and cyclopropylamine (1 mL, 14.43 mmol), sealed and stirred at 80° overnight. After cooling to RT, the yellow solid was stirred with EtOAc and filtered. The filtrate was preadsorbed on SiO2 and applied to the top of a SiO2 column and eluted with an EtOAc/hexane gradient (0 to 30% EtOAc) to afford 0.71 g of ethyl 6-cyclopropylamino-nicotinoate (332) as an off white solid (17).